Cas no 596120-40-0 (1H-Indole-2-carboxamide,N-[(1S)-1-[[[2-[[4-(cyclopentylmethoxy)phenyl]amino]ethyl]amino]carbonyl]-3-methylbutyl]-)

• Product name: 1H-Indole-2-carboxamide,N-[(1S)-1-[[[2-[[4-(cyclopentylmethoxy)phenyl]amino]ethyl]amino]carbonyl]-3-methylbutyl]-
• CAS No: 596120-40-0
• MF: C₂₉H₃₈N₄O₃
• MW: 490.637027263641
• CID: 1615793

1H-Indole-2-carboxamide,N-[(1S)-1-[[[2-[[4-(cyclopentylmethoxy)phenyl]amino]ethyl]amino]carbonyl]-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide,N-[(1S)-1-[[[2-[[4-(cyclopentylmethoxy)phenyl]amino]ethyl]amino]carbonyl]-3-methylbutyl]-
• 1H-Indole-2-carboxamide, N-[(1S)-1-[[[2-[[4-(cyclopentylmethoxy)phenyl]amino]ethyl]amino]carbonyl]-3-methylbutyl]- (9CI)

• Inchi： 1S/C29H38N4O3/c1-20(2)17-26(33-29(35)27-18-22-9-5-6-10-25(22)32-27)28(34)31-16-15-30-23-11-13-24(14-12-23)36-19-21-7-3-4-8-21/h5-6,9-14,18,20-21,26,30,32H,3-4,7-8,15-17,19H2,1-2H3,(H,31,34)(H,33,35)/t26-/m0/s1
• InChI Key： PNKXLJDDFHZRNW-SANMLTNESA-N
• SMILES： N1C2=C(C=CC=C2)C=C1C(N[C@H](C(NCCNC1=CC=C(OCC2CCCC2)C=C1)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 490.29464

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 800.6±65.0 °C(Predicted)
• PSA: 95.25
• pka: 14.29±0.46(Predicted)